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Compound of Interest

Compound Name: H-Ala-Ala-Tyr-OH TFA

Cat. No.: B12420517 Get Quote

An In-Depth Technical Guide to the Handling and Storage of H-Ala-Ala-Tyr-OH TFA

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information and best practices for the handling and storage

of the synthetic peptide H-Ala-Ala-Tyr-OH TFA. Adherence to these guidelines is crucial for

maintaining the integrity, stability, and safety of the compound.

Introduction
H-Ala-Ala-Tyr-OH is a tripeptide composed of alanine, alanine, and tyrosine. It is typically

supplied as a trifluoroacetate (TFA) salt, which is a common counterion resulting from the

purification process using high-performance liquid chromatography (HPLC). The presence of

TFA can influence the peptide's net weight and solubility characteristics.[1] This document

outlines the essential procedures for the safe handling and optimal storage of this peptide to

ensure its stability and suitability for research and development applications.

Compound Information
Table 1: Chemical and Physical Properties of H-Ala-Ala-Tyr-OH TFA
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Property Value Source

Molecular Formula C17H22F3N3O7 [2]

Molecular Weight 437.37 g/mol [2]

Purity (HPLC) >98% [2]

Form Lyophilized Powder [1]

Appearance White solid General Knowledge

Storage and Stability
Proper storage is critical to prevent the degradation of H-Ala-Ala-Tyr-OH TFA.

Table 2: Recommended Storage Conditions

Parameter Recommendation Rationale Source

Temperature -20°C

Minimizes degradation

and preserves peptide

integrity.

[1][2]

Light Exposure Store in the dark
Protects from light-

induced degradation.
[3]

Moisture
Store in a desiccated

environment

The compound is

hygroscopic and

moisture can lead to

degradation.

[3]

Container
Tightly sealed

container

Prevents

contamination and

moisture ingress.

[4][5]

Under these conditions, H-Ala-Ala-Tyr-OH TFA has a stability of at least two years.[2]

Handling Procedures
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Due to the presence of residual TFA, appropriate safety measures should be taken during

handling.

Table 3: Personal Protective Equipment (PPE) and Handling Guidelines

Procedure Guideline Source

Personal Protective Equipment

Wear a lab coat, safety

glasses with side shields, and

chemical-resistant gloves.

[6][7]

Ventilation

Handle in a well-ventilated

area. For weighing and

preparing solutions, use a

chemical fume hood.

[4][5]

Weighing

To avoid inhalation of the

lyophilized powder, weigh the

compound in a fume hood.

[6]

Spill Cleanup

In case of a spill, avoid

generating dust. Absorb with

an inert material and place in a

suitable container for disposal.

[3]

Disposal

Dispose of waste in

accordance with all applicable

local, state, and federal

regulations.

Experimental Protocols
Reconstitution of Lyophilized Peptide

Equilibration: Before opening, allow the vial to warm to room temperature to prevent

condensation, which can degrade the peptide.

Solvent Selection: The TFA salt of H-Ala-Ala-Tyr-OH generally enhances its solubility in

aqueous solutions.[1] For most biological applications, sterile, nuclease-free water or a
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suitable buffer (e.g., PBS) is recommended.

Dissolution: Add the desired volume of solvent to the vial. Gently vortex or sonicate to ensure

complete dissolution.

Storage of Stock Solution: Once reconstituted, it is recommended to aliquot the stock

solution into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Visualized Workflows
General Handling Workflow
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Preparation

Handling in Fume Hood

Storage

Don Personal Protective Equipment (PPE)

Equilibrate peptide vial to room temperature

Carefully open vial

Weigh the required amount of peptide

Add appropriate solvent

Gently vortex or sonicate to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for safe handling and reconstitution of H-Ala-Ala-Tyr-OH TFA.
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Storage Decision Tree

Peptide Form?

Store at -20°C in a desiccator
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In Solution
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Caption: Decision tree for the appropriate storage of H-Ala-Ala-Tyr-OH TFA.

Potential Degradation Pathways

Degradation Factors

H-Ala-Ala-Tyr-OH TFA (Stable)

Moisture Light High Temperature Repeated Freeze-Thaw

Degraded Peptide Fragments
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Click to download full resolution via product page

Caption: Factors leading to the degradation of H-Ala-Ala-Tyr-OH TFA.

Safety Information
While H-Ala-Ala-Tyr-OH itself is not classified as a hazardous substance, the TFA salt imparts

acidic and potentially corrosive properties.

Eye Contact: May cause eye irritation. In case of contact, rinse immediately with plenty of

water.[6]

Skin Contact: May cause skin irritation. In case of contact, wash off with soap and water.[6]

Inhalation: Avoid inhaling the powder. May cause respiratory tract irritation. Move to fresh air

if inhaled.[6]

Ingestion: Harmful if swallowed.[8] Rinse mouth with water and seek medical advice.[8]

Always consult the material safety data sheet (MSDS) for the specific product you are using for

complete safety information. The handling of pure trifluoroacetic acid requires stringent safety

precautions, including working in a fume hood with appropriate personal protective equipment,

as it is highly corrosive and can cause severe burns.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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